Cas no 56620-35-0 (4-cinnamyl-1-[(4-chlorophenyl)benzyl]piperazinium chloride)

• Product Name: 4-cinnamyl-1-[(4-chlorophenyl)benzyl]piperazinium chloride
• CAS No: 56620-35-0
• MF: C₂₆H₂₈Cl₂N₂
• MW: 439.419924736023
• CID: 945684
• PubChem ID: 44150862
• Update Time: 2025-04-19

4-cinnamyl-1-[(4-chlorophenyl)benzyl]piperazinium chloride Chemical and Physical Properties

Names and Identifiers

• 4-cinnamyl-1-[(4-chlorophenyl)benzyl]piperazinium chloride
• 1-[[2-(4-chlorophenyl)phenyl]methyl]-4-cinnamyl-piperazin-1-ium chloride
• 4-Cinnamyl-1-((4-chlorophenyl)benzyl)piperazinium chloride
• SCHEMBL6659465
• EINECS 260-288-0
• 56620-35-0
• NLLVIOMIVDVIGG-HCUGZAAXSA-N

• Inchi： 1S/C26H27ClN2.ClH/c27-25-15-13-24(14-16-25)26(23-11-5-2-6-12-23)29-20-18-28(19-21-29)17-7-10-22-8-3-1-4-9-22;/h1-16,26H,17-21H2;1H/b10-7+;
• InChI Key： NLLVIOMIVDVIGG-HCUGZAAXSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N1CCN(C/C=C/C2C=CC=CC=2)CC1.Cl

Computed Properties

• Exact Mass: 409.944
• Monoisotopic Mass: 438.1629543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 9.14